Cas no 157764-12-0 (2-Benzothiazoleacetonitrile,7-methyl-)

• Product Name: 2-Benzothiazoleacetonitrile,7-methyl-
• CAS No: 157764-12-0
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• CID: 107896
• Update Time: 2024-03-05

2-Benzothiazoleacetonitrile,7-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleacetonitrile,7-methyl-
• 2-Benzothiazoleacetonitrile,7-methyl-(9CI)
• 2-Benzothiazoleacetonitrile, 7-methyl-

• Inchi： 1S/C10H8N2S/c1-7-3-2-4-8-10(7)13-9(12-8)5-6-11/h2-4H,5H2,1H3
• InChI Key： MZMZIAAVAOPDBH-UHFFFAOYSA-N
• SMILES： S1C2=C(C)C=CC=C2N=C1CC#N

Computed Properties

• Exact Mass: 188.04094
• Monoisotopic Mass: 188.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• PSA: 36.68